Cas no 1361653-62-4 ([2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine)

• Product Name: [2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine
• CAS No: 1361653-62-4
• MF: C₁₄H₁₃Cl₃FN
• MW: 320.617124319077
• CID: 4965801
• Update Time: 2025-06-09

[2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

• Inchi： 1S/C14H13Cl3FN/c1-19(2)14-8(4-3-5-11(14)18)12-9(15)6-7-10(16)13(12)17/h3-7,9,12H,1-2H3
• InChI Key： ICTFILJWUJUKFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C1C1C=CC=C(C=1N(C)C)F)Cl)Cl

Computed Properties

• Exact Mass: 319.009761 g/mol
• Monoisotopic Mass: 319.009761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 3.2
• Molecular Weight: 320.6

Additional information on [2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

Research Brief on [2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS: 1361653-62-4)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of novel small molecules in drug discovery and development. Among these, [2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS: 1361653-62-4) has emerged as a compound of interest due to its unique structural features and potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound, characterized by its fluorinated phenyl ring and trichlorocyclohexadienyl moiety, exhibits distinct electronic and steric properties that make it a promising candidate for further investigation. Recent studies have explored its role as a modulator of specific biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. The presence of the dimethylamine group further enhances its bioavailability and interaction with cellular components.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic route for [2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine, emphasizing its high yield and scalability. The researchers employed a multi-step process involving halogenation and amination reactions, with the final product characterized using NMR and mass spectrometry. The study also reported preliminary in vitro assays, demonstrating the compound's inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in inflammation.

Further investigations into the compound's mechanism of action revealed its ability to cross the blood-brain barrier (BBB), as evidenced by pharmacokinetic studies in rodent models. This property positions it as a potential therapeutic agent for central nervous system (CNS) disorders. A 2024 preprint on bioRxiv highlighted its neuroprotective effects in a mouse model of Parkinson's disease, where it reduced oxidative stress and improved motor function.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Computational modeling and structure-activity relationship (SAR) studies are ongoing to refine its pharmacological profile. Industry reports suggest that several pharmaceutical companies have included this compound in their preclinical pipelines, targeting indications such as chronic pain and Alzheimer's disease.

In conclusion, [2-Fluoro-6-(2,3,6-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted properties warrant continued exploration, with the potential to yield innovative therapies for complex diseases. Future research should focus on clinical translation and addressing the compound's limitations to unlock its full therapeutic potential.